Cas no 22914-74-5 (Carbamodithioic acid,N,N-dibutyl-, bismuth(3+) salt (3:1))

• Product Name: Carbamodithioic acid,N,N-dibutyl-, bismuth(3+) salt (3:1)
• CAS No: 22914-74-5
• MF: C₉H₁₉NS₂
• MW: 205.383859872818
• CID: 282436
• PubChem ID: 8685
• Update Time: 2025-04-19

Carbamodithioic acid,N,N-dibutyl-, bismuth(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,N,N-dibutyl-, bismuth(3+) salt (3:1)
• dibutylcarbamodithioic acid
• N,N-Dibutyldithiocarbamic acid
• UNII-R7455206G0
• CHEBI:144349
• SZRLKIKBPASKQH-UHFFFAOYSA-N
• 22914-74-5
• Carbamodithioic acid, dibutyl-
• SCHEMBL244470
• N,N-di-n-butyldithiocarbamic acid
• BZ (ACCELERATOR
• CHEMBL2027996
• Dibutyldithiocarbamic acid
• Carbamic acid, dibutyldithio-
• CARBAMODITHIOIC ACID, N,N-DIBUTYL-
• 150-11-8
• Q27287875
• NSC-370496
• N,N-DIBUTYLDITHIOCARBAMIC AC
• NSC370496
• Dibutylcarbadithioic acid
• R7455206G0
• dibutyl dithiocarbamic acid
• DTXSID8045018

• Inchi： 1S/C9H19NS2/c1-3-5-7-10(9(11)12)8-6-4-2/h3-8H2,1-2H3,(H,11,12)
• InChI Key： SZRLKIKBPASKQH-UHFFFAOYSA-N
• SMILES： SC(N(CCCC)CCCC)=S

Computed Properties

• Exact Mass: 205.09607
• Monoisotopic Mass: 205.095891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3
• XLogP3: 3.4

Experimental Properties

• Density: 1.009
• Boiling Point: 257.7°Cat760mmHg
• Flash Point: 109.6°C
• PSA: 3.24
• LogP: 3.10330